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Compound of Interest

Compound Name: 2-Chloro-2,3,3-trimethylbutane

Cat. No.: B1620436 Get Quote

Technical Support Center: 2-Chloro-2,3,3-
trimethylbutane
This guide provides comprehensive safety, handling, and troubleshooting information for

researchers, scientists, and drug development professionals working with 2-Chloro-2,3,3-
trimethylbutane (CAS No. 918-07-0).

Physicochemical and Safety Data
The following table summarizes key quantitative data for 2-Chloro-2,3,3-trimethylbutane. Due

to limited specific toxicological data for this compound, hazard information from closely related

isomers like 2-Chloro-2-methylbutane is included for precautionary guidance.
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Property Value Reference(s)

Chemical Formula C₇H₁₅Cl [1][2][3]

Molecular Weight 134.65 g/mol [1][3][4]

CAS Registry Number 918-07-0 [1][2][4]

Appearance Colorless liquid [3]

Boiling Point 152.39°C (estimate) [3]

Melting Point -69.5°C (estimate) [3]

Flash Point 24.3°C [3]

Density 0.8689 g/cm³ [3]

Vapor Pressure 15.9 mmHg at 25°C [3]

Hazard Classification

Flammable Liquid (based on

Flash Point) Note: Detailed

toxicity data is limited. Treat

with caution similar to related

compounds which are

classified as

skin/eye/respiratory irritants.

[3][5][6]

Troubleshooting and Experimental Guides (Q&A
Format)
This section addresses specific issues users may encounter during experiments involving 2-
Chloro-2,3,3-trimethylbutane.

General Handling and Storage
Question: What are the essential precautions for handling 2-Chloro-2,3,3-trimethylbutane in

the lab?

Answer: Always handle this chemical in a well-ventilated area, preferably inside a chemical

fume hood.[7] Use spark-proof tools and explosion-proof equipment due to its flammable
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nature.[5][8] Ensure all containers are properly grounded and bonded during transfer to prevent

static electricity discharge.[5][6] Avoid contact with skin, eyes, and clothing, and prevent

inhalation of vapors.[5]

Question: How should I properly store this chemical?

Answer: Store the container tightly closed in a cool, dry, and well-ventilated place.[6][7][8] Keep

it away from heat, sparks, open flames, and other sources of ignition.[6][9] Store it separately

from incompatible materials, such as strong oxidizing agents.[10]

Personal Protective Equipment (PPE)
Question: What specific PPE is required when working with this compound?

Answer: A comprehensive PPE plan is mandatory:

Eye/Face Protection: Wear tightly fitting chemical safety goggles conforming to EN 166 (EU)

or NIOSH (US) standards.[5][7]

Skin Protection: Wear a lab coat and impervious, chemical-resistant gloves (e.g., nitrile or

neoprene rubber).[7][11] For larger quantities or splash risks, consider a chemical-resistant

apron or suit.[12]

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a

NIOSH-approved air-purifying respirator equipped with organic vapor (OV) cartridges.[5][13]

Accidental Exposure and First Aid
Question: What should I do if I inhale vapors of 2-Chloro-2,3,3-trimethylbutane?

Answer: Immediately move to fresh air.[5][9] If you feel unwell or if breathing is difficult, seek

medical attention. If breathing has stopped, trained personnel should provide artificial

respiration.[5][14]

Question: How do I respond to skin or eye contact?

Answer:
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Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected skin area

thoroughly with soap and plenty of water for at least 15 minutes.[5] Seek medical attention if

irritation develops or persists.[5][14]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids.[5][9] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention from an

ophthalmologist.[5][6]

Question: What is the first aid procedure for accidental ingestion?

Answer: Do NOT induce vomiting, as this compound may pose an aspiration hazard.[5][15] If

the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls

of water.[5] Seek immediate medical attention.[5][8]

Spills and Waste Disposal
Question: My experiment resulted in a small spill in the fume hood. How should I clean it up?

Answer:

Ensure all ignition sources are removed from the area.[8][16]

Wear your full PPE, including respiratory protection if necessary.

Contain the spill using a non-combustible absorbent material like sand, earth, or vermiculite.

[17]

Use spark-proof tools to carefully collect the absorbed material into a suitable, labeled, and

closed container for hazardous waste.[8]

Clean the affected area thoroughly. Do not allow the chemical to enter drains.[8][17]

Question: How do I dispose of waste containing 2-Chloro-2,3,3-trimethylbutane?

Answer: All waste must be handled as hazardous waste.[9] Dispose of surplus and non-

recyclable solutions through a licensed disposal company.[17] Ensure disposal is in
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accordance with all applicable federal, state, and local environmental regulations.[7][9] Empty

containers may retain product residue and vapors and should be handled as hazardous.[9]

Experimental Protocol: General Handling Workflow
While specific experimental protocols depend on the reaction, the following workflow details the

necessary safety and handling steps when using 2-Chloro-2,3,3-trimethylbutane as a

reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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